3-(tert-Butylamino)-1-(4-aminophenoxy)-2-propanol
Cat. No. B8370355
M. Wt: 238.33 g/mol
InChI Key: BLOZPOZETDEMRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04360464
Procedure details
A mixture of 21.8 g of p-aminophenol, 22 g of 1-(tert.-butyl)-3-azetidinol and 0.73 g of potassium hydroxide was heated under nitrogen gas at 140° C. for 8 hours with agitation. The reaction mixture was cooled and dissolved in concentrated hydrochloric acid and the solution was extracted with ether. The hydrochloric acid aqueous solution was made alkaline with 10% -NaOH aqueous solution and then extracted with ether. The ether solution was washed with water and dried over anhydrous sodium sulfate. Then ether was distilled off and the residue was recrystallized from benzene. as a result, 8 g of 1-(p-aminophenoxy)-3-(tert.-butylamino)-2-propanol melting at 125°-127° C. were obtained. The results of infra-red spectrum analysis and nuclear magnetic resonance analysis are as follows:
Identifiers
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REACTION_CXSMILES
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[CH:1]1[C:6]([NH2:7])=[CH:5][CH:4]=[C:3]([OH:8])[CH:2]=1.[C:9]([N:13]1[CH2:16][CH:15]([OH:17])[CH2:14]1)([CH3:12])([CH3:11])[CH3:10].[OH-].[K+]>Cl>[NH2:7][C:6]1[CH:5]=[CH:4][C:3]([O:8][CH2:16][CH:15]([OH:17])[CH2:14][NH:13][C:9]([CH3:12])([CH3:11])[CH3:10])=[CH:2][CH:1]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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21.8 g
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Type
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reactant
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Smiles
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C1=CC(=CC=C1N)O
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Name
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Quantity
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22 g
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Type
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reactant
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Smiles
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C(C)(C)(C)N1CC(C1)O
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Name
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Quantity
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0.73 g
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Type
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reactant
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Smiles
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[OH-].[K+]
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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140 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was cooled
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EXTRACTION
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Type
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EXTRACTION
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Details
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the solution was extracted with ether
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ether
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WASH
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Type
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WASH
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Details
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The ether solution was washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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DISTILLATION
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Type
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DISTILLATION
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Details
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Then ether was distilled off
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was recrystallized from benzene
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC1=CC=C(OCC(CNC(C)(C)C)O)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 8 g | |
| YIELD: CALCULATEDPERCENTYIELD | 19.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
